Cas no 2418672-95-2 (2-(5-amino-3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methylphenyl)acetic acid)

• Product Name: 2-(5-amino-3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methylphenyl)acetic acid
• CAS No: 2418672-95-2
• MF: C₁₆H₂₃NO₅
• MW: 309.357525110245
• CID: 5677238
• PubChem ID: 165772052
• Update Time: 2025-05-25

2-(5-amino-3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2418672-95-2
• EN300-26627561
• 2-(5-amino-3-{[2-(tert-butoxy)-2-oxoethoxy]methyl}-2-methylphenyl)acetic acid
• 2-(5-amino-3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methylphenyl)acetic acid

• Inchi： 1S/C16H23NO5/c1-10-11(7-14(18)19)5-13(17)6-12(10)8-21-9-15(20)22-16(2,3)4/h5-6H,7-9,17H2,1-4H3,(H,18,19)
• InChI Key： WTRVXOSUMBSJKP-UHFFFAOYSA-N
• SMILES： O(C(COCC1C=C(C=C(CC(=O)O)C=1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.15762283g/mol
• Monoisotopic Mass: 309.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 98.8Ų

Additional information on 2-(5-amino-3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methylphenyl)acetic acid

Comprehensive Overview of 2-(5-amino-3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methylphenyl)acetic acid (CAS No. 2418672-95-2)

The compound 2-(5-amino-3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methylphenyl)acetic acid (CAS No. 2418672-95-2) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring an amino group, a tert-butoxy carbonyl moiety, and a phenylacetic acid backbone, makes it a versatile intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeted therapies and enzyme inhibition.

In recent years, the demand for custom synthesis intermediates like 2-(5-amino-3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methylphenyl)acetic acid has surged, driven by advancements in precision medicine and small-molecule drug design. This compound’s unique chemical properties allow it to act as a building block for more complex molecules, particularly in the development of anti-inflammatory agents and central nervous system (CNS) therapeutics. Its tert-butoxy group enhances stability, while the phenylacetic acid segment provides functional versatility.

One of the most searched questions in scientific forums is: "What are the applications of phenylacetic acid derivatives in drug discovery?" This compound addresses this query by showcasing how functional group modifications can optimize pharmacokinetics. For instance, the amino group at the 5-position enables hydrogen bonding, which is critical for binding to biological targets. Meanwhile, the methylphenyl segment contributes to lipophilicity, a key factor in blood-brain barrier penetration—a hot topic in neuropharmacology research.

From a synthetic chemistry perspective, CAS No. 2418672-95-2 exemplifies the growing trend of green chemistry and atom economy. Researchers are exploring eco-friendly routes to synthesize such intermediates, reducing waste and energy consumption. This aligns with global efforts to promote sustainable pharmaceutical manufacturing, a frequently discussed subject in academic publications and industry conferences.

Another trending topic is the role of carboxylic acid derivatives in protease inhibition. The acetic acid functionality in this compound allows for further derivatization into esters or amides, expanding its utility in medicinal chemistry. Laboratories focusing on structure-activity relationship (SAR) studies often prioritize such scaffolds to optimize drug candidates for enhanced efficacy and reduced side effects.

In summary, 2-(5-amino-3-{2-(tert-butoxy)-2-oxoethoxymethyl}-2-methylphenyl)acetic acid represents a cutting-edge example of how tailored chemical intermediates drive innovation in life sciences. Its multifaceted applications—from CNS drug development to sustainable synthesis—make it a compound of high relevance in contemporary research. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in next-generation therapeutics.